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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of
fungi to the azole antifungal agents, ketoconazole and itraconazole. The methodologies
outlined are based on established standards from the Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST),
ensuring reproducibility and comparability of results.

Mechanism of Action and Resistance

Ketoconazole and itraconazole are azole antifungals that exert their effect by disrupting the
fungal cell membrane.[1][2][3] They achieve this by inhibiting the cytochrome P450 enzyme 14-
a-demethylase, which is essential for the conversion of lanosterol to ergosterol, a vital
component of the fungal cell membrane.[2][3] The depletion of ergosterol and the accumulation
of toxic sterol precursors compromise membrane integrity, leading to the inhibition of fungal
growth and proliferation.[4][5]

Fungal resistance to azoles can emerge through several mechanisms[4][6][7][8]:

o Target site modification: Mutations in the ERG11 gene, which encodes for 14-a-demethylase,
can reduce the binding affinity of azole drugs to the enzyme.[4][7]

o Overexpression of the target enzyme: Increased production of 14-a-demethylase can
overcome the inhibitory effect of the azoles.[6]
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o Active drug efflux: Overexpression of efflux pumps, belonging to the ATP-binding cassette
(ABC) and major facilitator superfamily (MFS) transporter families, can actively remove azole
drugs from the fungal cell.[4][6][8]

 Alterations in the sterol biosynthesis pathway: Changes in the sterol biosynthesis pathway
can reduce the cell's dependence on ergosterol.[5][6]

Signaling Pathways
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Caption: Mechanism of action of ketoconazole and itraconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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